Cas no 2228542-31-0 (2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine)

• Product Name: 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• CAS No: 2228542-31-0
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 6019419
• PubChem ID: 165972117
• Update Time: 2025-06-10

2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine
• EN300-2006147
• 2228542-31-0

• Inchi： 1S/C8H8BrF3N2/c9-7-5(2-1-3-14-7)6(4-13)8(10,11)12/h1-3,6H,4,13H2
• InChI Key： DQJOWNJWYCTNQI-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C(C(F)(F)F)CN

Computed Properties

• Exact Mass: 267.98230g/mol
• Monoisotopic Mass: 267.98230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine

Comprehensive Overview of 2-(2-Bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228542-31-0)

The compound 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228542-31-0) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a bromopyridine moiety and a trifluoropropanamine side chain, makes it a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine is its role in the development of small-molecule inhibitors. The presence of both bromine and fluorine atoms enhances its reactivity, enabling precise modifications for targeted biological activity. This aligns with current trends in precision medicine, where researchers seek compounds with high selectivity and minimal off-target effects. Additionally, its pyridine core is a common scaffold in FDA-approved drugs, further underscoring its relevance.

From a synthetic chemistry perspective, CAS No. 2228542-31-0 is often explored for its utility in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing complex molecular architectures, a topic frequently searched by chemists in academic and industrial settings. The compound’s bromine substituent acts as a handle for further functionalization, making it a valuable building block in medicinal chemistry workflows.

Environmental and sustainability considerations also play a role in the compound’s appeal. As the chemical industry shifts toward green chemistry principles, researchers are investigating how fluorinated compounds like 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine can be synthesized using eco-friendly protocols. Questions about solvent-free reactions or catalytic efficiency are frequently raised in forums and publications, reflecting broader societal concerns about sustainable science.

Another hot topic linked to this compound is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. The trifluoromethyl group in its structure may enhance pharmacokinetic properties, such as metabolic stability and membrane permeability—critical factors for PROTAC designers. This connection to cutting-edge therapeutics makes it a recurring subject in scientific literature and patent filings.

In summary, 2-(2-bromopyridin-3-yl)-3,3,3-trifluoropropan-1-amine (CAS No. 2228542-31-0) represents a multifaceted tool for researchers. Its applications span from traditional heterocyclic chemistry to innovative drug modalities, addressing pressing questions in both academic research and industrial R&D. As interest in fluorinated and halogenated compounds continues to rise, this compound is poised to remain a focal point in scientific discourse.